Cas no 944580-81-8 (2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine)
944580-81-8 structure
Product Name:2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
CAS No:944580-81-8
MF:C14H8BrF3N2
MW:341.125932693481
CID:1000935
PubChem ID:45158609
Update Time:2025-04-20
2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
- 2-(4-bromophenyl)-5-(trifluoromethyl)imidazo[1,2-a]pyridine
- 2-(2-CHLOROETHYL)-7-METHYL-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-AMINE
- 2-(4-bromophenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine
- 2-(4-bromophenyl)-5-trifluoromethylimidazo[1,2-a]pyridine
- DTXSID70669587
- 944580-81-8
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- Inchi: 1S/C14H8BrF3N2/c15-10-6-4-9(5-7-10)11-8-20-12(14(16,17)18)2-1-3-13(20)19-11/h1-8H
- InChI Key: ASTKVGUKLTYNOP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CN2C(C(F)(F)F)=CC=CC2=N1
Computed Properties
- Exact Mass: 339.98200
- Monoisotopic Mass: 339.98230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- PSA: 17.30000
- LogP: 4.78260
2-(4-Bromo-phenyl)-5-trifluoromethyl-imidazo[1,2-a]pyridine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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